4-(10,11-Dihydro-5-dibenzo[a,d]cycloheptenylidene)-1-methylpiperidine

• Molecular Formula: C21H23N
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 1-methyl-4-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)piperidine
• InChI: InChI=1S/C21H23N/c1-22-14-12-18(13-15-22)21-19-8-4-2-6-16(19)10-11-17-7-3-5-9-20(17)21/h2-9H,10-15H2,1H3
• InChI Key: BCTLPBWGLJDKHE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=C2C3=CC=CC=C3CCC4=CC=CC=C42)CC1

Description

4-(10,11-Dihydro-5-dibenzo[a,d]cycloheptenylidene)-1-methylpiperidine is a useful research compound. Its molecular formula is C21H23N and its molecular weight is 289.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolved cyproheptadine (22.2 g, 0.077 mol) in 150 mL of glacial acetic acid and 20 mL of ethanol. Added platinum oxide catalyst (1.0 g), and hydrogenated on Paar shaker at 57 psi of hydrogen pressure for 5 hours. Filtered, and evaporated filtrate to give a solid. Recrystallized crude product from ether-pet ether to give 21.0 g (94% yield) of 4-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-1-methylpiperidine as a white solid.